Cas no 648431-97-4 (Pyridine, 2-(1,3-butadiynyl)-)

• Product Name: Pyridine, 2-(1,3-butadiynyl)-
• CAS No: 648431-97-4
• MF: C₉H₅N
• MW: 127.142701864243
• CID: 414668
• PubChem ID: 19375429
• Update Time: 2025-04-19

Pyridine, 2-(1,3-butadiynyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-(1,3-butadiynyl)-
• 2-buta-1,3-diynylpyridine
• Pyridine, 2-(1,3-butadiynyl)- (9CI)
• 2-(BUTA-1,3-DIYN-1-YL)PYRIDINE
• DTXSID30598506
• 648431-97-4
• pyridyl diacetylene
• 2-(buta-1,3-diynyl)-pyridine

• Inchi： 1S/C9H5N/c1-2-3-6-9-7-4-5-8-10-9/h1,4-5,7-8H
• InChI Key： XLRRAVSEFREARZ-UHFFFAOYSA-N
• SMILES： N1C=CC=CC=1C#CC#C

Computed Properties

• Exact Mass: 127.042199164g/mol
• Monoisotopic Mass: 127.042199164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 12.9Ų